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Compound of Interest

Compound Name: Bay-091

Cat. No.: B15600810 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for utilizing Bay-091, a potent and highly

selective inhibitor of Phosphatidylinositol-5-Phosphate 4-Kinase Type-2 Alpha (PIP4K2A), in

cell culture experiments.

Bay-091 is a valuable chemical probe for investigating the signaling pathways involving

PIP4K2A. It functions by inhibiting the conversion of phosphatidylinositol-5-phosphate (PI5P) to

phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2). This document outlines the essential

information and protocols for the effective use of Bay-091 in cellular assays.

Quantitative Data Summary
For ease of comparison, the following table summarizes the key quantitative data for Bay-091.
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Parameter Value
Assay
Conditions

Cell Line Reference

Biochemical

Potency

IC50 1.3 nM
ADP-Glo assay,

10 µM ATP
- [1]

IC50 2.6 nM
ADP-Glo assay,

250 µM ATP
- [1]

IC50 8.5 nM
HTRF assay, 10

µM ATP
- [1]

IC50 16.4 nM
HTRF assay, 2

mM ATP
- [2]

Cellular Target

Engagement

EC50 1.8 µM
CETSA (lysates),

60°C
THP-1 [1]

EC50 1.1 µM
CETSA (intact

cells), 56°C
THP-1 [1]

Antiproliferative

Activity

IC50 > 30 µM
CellTiter-Glo

assay, 72h

THP-1 (p53

mutant)
[3]

IC50 > 30 µM
CellTiter-Glo

assay, 72h

NCI-H460 (p53

wt)
[3]

Cellular Effect

Effective

Concentration
1 µM

Reduction of Hb

γ chain

production, 24h

K562, KU812 [3]
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Signaling Pathway
The following diagram illustrates the mechanism of action of Bay-091.

Cell Membrane Downstream Signaling

PI5P PIP4K2A PI(4,5)P2
 ATP to ADP Downstream Effectors

(e.g., Actin Cytoskeleton, Ion Channels)

Bay-091
 Inhibition

1. Seed cells in a
96-well plate

2. Treat with Bay-091
(e.g., 72 hours)

3. Add CellTiter-Glo®
reagent

4. Incubate and
lyse cells

5. Measure
luminescence

1. Treat cells with Bay-091

2. Harvest and wash cells

3. Fix and permeabilize cells

4. Stain with fluorescent dyes
(e.g., PI for cell cycle, Annexin V/7-AAD for apoptosis)

5. Acquire data on a
flow cytometer

6. Analyze data
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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